ethyl 1-[6-(3,4-dimethylphenoxy)-2-(methylsulfanyl)-4-pyrimidinyl]-5-methyl-1H-pyrazole-4-carboxylate

• Molecular Formula: C20H22N4O3S
• Molecular Weight: 398.5 g/mol
• IUPAC Name: ethyl 1-[6-(3,4-dimethylphenoxy)-2-methylsulfanylpyrimidin-4-yl]-5-methylpyrazole-4-carboxylate
• InChI: InChI=1S/C20H22N4O3S/c1-6-26-19(25)16-11-21-24(14(16)4)17-10-18(23-20(22-17)28-5)27-15-8-7-12(2)13(3)9-15/h7-11H,6H2,1-5H3
• InChI Key: LBAJHZNBNUASFM-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(N(N=C1)C2=CC(=NC(=N2)SC)OC3=CC(=C(C=C3)C)C)C

Description

Ethyl 1-[6-(3,4-dimethylphenoxy)-2-(methylsulfanyl)-4-pyrimidinyl]-5-methyl-1H-pyrazole-4-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.

Mechanism of Action

The mechanism of action of ethyl 1-[6-(3,4-dimethylphenoxy)-2-(methylsulfanyl)-4-pyrimidinyl]-5-methyl-1H-pyrazole-4-carboxylate is not fully understood. However, studies have suggested that the compound may inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. The compound may also inhibit the growth of insects and pests by disrupting their nervous system.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. The compound has been found to inhibit the growth of cancer cells, induce cell cycle arrest and apoptosis, and disrupt the nervous system of insects and pests. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

Ethyl 1-[6-(3,4-dimethylphenoxy)-2-(methylsulfanyl)-4-pyrimidinyl]-5-methyl-1H-pyrazole-4-carboxylate has several advantages and limitations for lab experiments. The compound is relatively easy to synthesize and has been shown to have potential applications in various fields. However, the compound is still in the early stages of research, and further studies are needed to fully understand its potential applications.

Future Directions

There are several future directions for the research of ethyl 1-[6-(3,4-dimethylphenoxy)-2-(methylsulfanyl)-4-pyrimidinyl]-5-methyl-1H-pyrazole-4-carboxylate. The compound has potential applications in the fields of cancer research and pest control. Further studies are needed to fully understand the mechanism of action of the compound and its potential applications. Additionally, studies are needed to determine the toxicity and safety of the compound in humans and the environment.

Synthesis Methods

Ethyl 1-[6-(3,4-dimethylphenoxy)-2-(methylsulfanyl)-4-pyrimidinyl]-5-methyl-1H-pyrazole-4-carboxylate is synthesized using a specific method. The synthesis involves the reaction of 3,4-dimethylphenol with methylthioacetic acid to form 3,4-dimethylphenyl methyl sulfide. The resulting compound is then reacted with 2-chloro-6-(pyrimidin-4-yl)pyridine to form 6-(3,4-dimethylphenoxy)-2-(methylsulfanyl)-4-pyrimidinyl) methyl sulfide. The final step involves the reaction of the previous compound with ethyl 2-cyano-3,3-dimethylacrylate to form this compound.

Scientific Research Applications

Ethyl 1-[6-(3,4-dimethylphenoxy)-2-(methylsulfanyl)-4-pyrimidinyl]-5-methyl-1H-pyrazole-4-carboxylate has been studied for its potential applications in various fields. The compound has been found to have potential anticancer properties and has been studied for its ability to inhibit the growth of cancer cells. The compound has also been studied for its potential use as a pesticide and insecticide due to its ability to inhibit the growth of certain insects and pests.